Cas no 263382-26-9 (Methyl 5-((hydroxyimino)methyl)-1H-pyrrole-2-carboxylate)

• Product name: Methyl 5-((hydroxyimino)methyl)-1H-pyrrole-2-carboxylate
• CAS No: 263382-26-9
• MF: C₇H₈N₂O₃
• MW: 168.15002
• CID: 247584
• PubChem ID: 136326589

Methyl 5-((hydroxyimino)methyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-((hydroxyimino)methyl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylicacid,5-[(hydroxyimino)methyl]-,methylester(9CI)
• 1H-Pyrrole-2-carboxylicacid, 5-[(hydroxyimino)methyl]-, methyl ester
• methyl 5-[(E)-hydroxyiminomethyl]-1H-pyrrole-2-carboxylate
• 263382-26-9
• methyl 5-[(E)-(hydroxyimino)methyl]-1H-pyrrole-2-carboxylate

• Inchi： InChI=1S/C7H8N2O3/c1-12-7(10)6-3-2-5(9-6)4-8-11/h2-4,9,11H,1H3/b8-4+
• InChI Key： JIZIJBSUNJFZOM-XBXARRHUSA-N
• SMILES： O/N=C/C1NC(C(OC)=O)=CC=1

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.9A^2